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Compound of Interest

Compound Name: Ethylene glycol diglycidyl ether

Cat. No.: B009381

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and toxicological profile of
Ethylene Glycol Diglycidyl Ether (EGDGE). EGDGE is a versatile bifunctional epoxide
commonly used as a reactive diluent and crosslinking agent in various industrial and
biomedical applications.[1] Due to its reactive nature, a thorough understanding of its potential
hazards and the implementation of appropriate safety protocols are critical for researchers and
professionals in laboratory and drug development settings.

Chemical and Physical Properties

Ethylene Glycol Diglycidyl Ether, with the CAS number 2224-15-9, is a clear, colorless liquid.
[2] It is characterized by the presence of two reactive epoxide groups, which are responsible for
its crosslinking capabilities.[3]
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Property Value Reference
CAS Number 2224-15-9 [4]
Molecular Formula CsH1404 [4]
Molecular Weight 174.2 g/mol [4]
Appearance Clear, colorless liquid [2]
Boiling Point 112 °C at 4.5 mm Hg [2]
Density 1.118 g/mL at 25 °C [2]
Solubility Water soluble [1]
1,2-Bis(2,3-
Synonyms epoxypropoxy)ethane, 1,2- [2]

Diglycidyloxyethane, EGDGE

Toxicological Profile and Health Hazards

EGDGE is classified as a hazardous substance with multiple health effects. Acute and chronic

exposure can lead to serious health issues. It is crucial to minimize exposure and handle this

compound with appropriate precautions.[2]

Acute Toxicity

EGDGE is harmful if swallowed.[5] Animal studies have established the following acute oral

toxicity values:

Test Animal LDso (Oral) Reference
Mouse 460 mg/kg [2]
Rat 2500 ul/kg [2]
Rat 500 mg/kg (ATE) [4]

Skin and Eye Irritation
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EGDGE is a known irritant to the skin and can cause serious eye damage.[2][5] Direct contact
with the skin can lead to inflammation characterized by itching, scaling, reddening, or
occasionally blistering.[2] In the eyes, it can cause redness, watering, and itching.[2]

Sensitization

EGDGE is a skin sensitizer, meaning that repeated exposure may lead to an allergic skin
reaction.[5]

Germ Cell Mutagenicity

EGDGE is suspected of causing genetic defects.[5] Its classification as a possible mutagen
indicates that there is no acceptable exposure limit, and exposure should be minimized.[2]

Reproductive Toxicity

This chemical may damage fertility or the unborn child.[5]

Experimental Protocols for Toxicological
Assessment

The toxicological data for EGDGE are derived from standardized tests, primarily following
OECD guidelines. Below are detailed methodologies for key toxicological endpoints.

Acute Dermal Irritation/Corrosion (Following OECD
Guideline 404)

o Test System: Healthy young adult albino rabbits.

e Procedure: A single dose of 0.5 mL (if liquid) or 0.5 g (if solid, moistened with a suitable
vehicle) of the test substance is applied to a small area (approx. 6 cm?) of shaved skin. The
application site is covered with a gauze patch and a semi-occlusive dressing for a 4-hour
exposure period.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. The severity of the reactions is scored.
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» Endpoint: The mean scores for erythema and edema are calculated to determine the
irritation potential.

Acute Eye Irritation/Corrosion (Following OECD
Guideline 405)

o Test System: Healthy adult albino rabbits.

Procedure: A single dose of 0.1 mL of the liquid test substance is instilled into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control. The eyelids are held together for about one second.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application. The severity of the reactions is scored.

Endpoint: The scores for corneal opacity, iritis, and conjunctival redness and chemosis are
used to classify the substance's irritation or corrosion potential.

Skin Sensitization - Local Lymph Node Assay (LLNA;
Following OECD Guideline 429)

o Test System: Female CBA/J mice.

Procedure: A minimum of three concentrations of the test substance, a vehicle control, and a
positive control are used. A common vehicle is acetone/olive oil (4:1 v/v).[6] 25 L of the test
substance or control is applied to the dorsal surface of each ear for three consecutive days.

[7]

Measurement: On day 6, the mice are injected intravenously with 3H-methyl thymidine. Five
hours later, the draining auricular lymph nodes are excised, and the incorporation of 3H-
methyl thymidine is measured as disintegrations per minute (DPM).

Endpoint: A Stimulation Index (SI) is calculated by dividing the mean DPM per mouse in
each treated group by the mean DPM per mouse in the vehicle control group. An Sl of =2 3 is
considered a positive result for sensitization.[8]
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Bacterial Reverse Mutation Test (Ames Test; Following
OECD Guideline 471)

Test System: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100,
TA1535, TA1537) and/or a tryptophan-requiring strain of Escherichia coli (e.g., WP2 uvrA).

Procedure: The test is conducted with and without a metabolic activation system (S9 mix
from rat liver). Various concentrations of the test substance, a negative control (vehicle), and
positive controls are tested. The bacteria, test substance, and S9 mix (if used) are combined
and plated on a minimal glucose agar medium.

Observation: The plates are incubated at 37°C for 48-72 hours.

Endpoint: The number of revertant colonies (colonies that have regained the ability to
synthesize the required amino acid) is counted. A substance is considered mutagenic if it
produces a concentration-related increase in the number of revertant colonies.

Combined Repeated Dose and
Reproductive/Developmental Toxicity Screening
(Following OECD Guideline 422)

Test System: Rats (e.g., Wistar or Sprague-Dawley).

Procedure: The test substance is administered orally to groups of male and female rats daily
for a set period before mating, during mating, and for females, throughout gestation and
lactation.[4] Males are dosed for a minimum of four weeks, and females for approximately 63
days.[4]

Observations: Data on clinical signs, body weight, food consumption, mating performance,
fertility, parturition, and pup viability and growth are collected. At the end of the study, a full
necropsy and histopathological examination of reproductive and other major organs are
performed.

Endpoint: The study identifies the No-Observed-Adverse-Effect Level (NOAEL) for systemic
toxicity, reproductive performance, and developmental effects.
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Mechanisms of Toxicity

The toxicity of EGDGE is primarily attributed to the high reactivity of its two epoxide rings.

Genotoxicity Signaling Pathway

The electrophilic epoxide groups of EGDGE can react with nucleophilic sites on cellular
macromolecules, including DNA. This can lead to the formation of DNA adducts, which are
covalent modifications of the DNA. If not repaired, these adducts can lead to mutations during
DNA replication, which is the basis of its mutagenic potential. Bifunctional epoxides like
EGDGE can also cause DNA cross-linking, which is a particularly severe form of DNA damage.
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Caption: Genotoxicity pathway of EGDGE leading to potential carcinogenesis.

Reproductive Toxicity Mechanism

The reproductive toxicity of ethylene glycol ethers is often mediated by their metabolites. These
metabolites can interfere with critical cellular processes in the reproductive organs, leading to
effects such as testicular atrophy and adverse effects on fertility.[9]

Safe Handling and Personal Protective Equipment
(PPE)

Strict adherence to safety protocols is mandatory when handling EGDGE.
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Engineering Controls

o Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to keep
airborne concentrations of vapors low.[2]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the immediate work area.[2]

Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear chemical safety goggles or a face shield.[10]
o Skin Protection:

o Gloves: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for
any damage before use.[10]

o Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[2]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an appropriate vapor cartridge.[2]

Handling and Storage
» Handling: Avoid all contact with skin, eyes, and clothing. Do not breathe vapors or mists.[2]

Wash hands thoroughly after handling.

» Storage: Store in a tightly sealed container in a cool, dry, and dark place.[11] Keep away
from heat, sources of ignition, and incompatible materials such as oxidizing agents, strong
acids, strong alkalis, and amines.[2] Store locked up.[10]

Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[2]
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» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention immediately.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Get medical attention immediately.[2]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[2]

Spill and Disposal

o Spill Cleanup: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert
material (e.g., sand, earth) and place it in a suitable, closed container for disposal.[10]
Prevent the spill from entering sewers or waterways.

e Waste Disposal: Dispose of EGDGE and its container as hazardous waste in accordance
with local, regional, and national regulations.[5]

Experimental Workflow: Hydrogel Synthesis using
EGDGE

This workflow outlines the safe handling of EGDGE in a typical laboratory procedure for
preparing a crosslinked hydrogel.
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Caption: Safe workflow for hydrogel synthesis using EGDGE as a crosslinker.
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By adhering to the information and procedures outlined in this guide, researchers and
professionals can mitigate the risks associated with Ethylene Glycol Diglycidyl Ether and
ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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